Cas no 946308-69-6 (2-(4-ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(4-ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 946308-69-6
• MF: C₂₁H₂₀N₄O₄
• MW: 392.407904624939
• CID: 5430357
• Update Time: 2025-07-15

2-(4-ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-5-[4-(furan-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(4-ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H20N4O4/c1-2-27-16-7-5-15(6-8-16)19-23-17(14-22)21(29-19)25-11-9-24(10-12-25)20(26)18-4-3-13-28-18/h3-8,13H,2,9-12H2,1H3
• InChI Key： YAKKMRKFKDEFHC-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C3=CC=CO3)=O)CC2)=C(C#N)N=C1C1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Introduction to 2-(4-ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 946308-69-6)

2-(4-Ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile, also known by its CAS number 946308-69-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and features a unique structural arrangement that includes an ethoxyphenyl group, a furan carbonyl moiety, and a piperazine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-(4-ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile is characterized by its high degree of conjugation and the presence of multiple heteroatoms. The ethoxyphenyl group contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells. The furan carbonyl moiety adds structural rigidity and enhances the compound's stability, while the piperazine ring provides a flexible scaffold that can interact with various biological receptors.

Recent studies have focused on the pharmacological properties of 2-(4-ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile. One notable area of research involves its potential as an anti-inflammatory agent. In vitro assays have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it could be a valuable therapeutic option for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-Ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK/ERK pathways.

The pharmacokinetic profile of 2-(4-Ethoxyphenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-Oxazole-4-Carbonitrile has been studied in both in vitro and in vivo models. Results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration leads to rapid absorption with good bioavailability, and the compound is distributed evenly throughout the body. Metabolism primarily occurs via cytochrome P450 enzymes, with major metabolites being identified in urine and feces.

Toxicity studies have shown that 2-(4-Ethoxyphenyl)-5-[4-(Furan-2-Carbonyl)Piperazin]-1-Yl)-1,3-Oxazole]-4-Carbonitrile is generally well-tolerated at therapeutic doses. However, higher concentrations can lead to mild side effects such as gastrointestinal discomfort and transient elevations in liver enzymes. These findings underscore the importance of dose optimization in clinical trials to ensure both efficacy and safety.

The development of 2-(4-Ethoxyphenyl)-5-[4-(Furan-2-Carbonyl)Piperazin]-1-Yl)-1,3-Oxazole]-4-Carbonitrile as a therapeutic agent is currently at an advanced stage. Preclinical data have been promising, and several phase I clinical trials are underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit.

In conclusion, 2-(4-Ethoxyphenyl)-5-[4-(Furan-2-Carbonyl)Piperazin]-1-Yl)-1,3-Oxazole]-4-Carbonitrile (CAS No. 946308-69-) represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique chemical structure confers multiple biological activities that make it a versatile molecule with broad therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action and optimize its use in clinical settings.